Cas no 1803586-78-8 (2-Methylcyclobutan-1-amine hydrochloride)

• Product Name: 2-Methylcyclobutan-1-amine hydrochloride
• CAS No: 1803586-78-8
• MF: C₅H₁₂ClN
• MW: 121.608480453491
• MDL: MFCD28397704
• CID: 4616482
• PubChem ID: 53433214
• Update Time: 2025-06-29

2-Methylcyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methylcyclobutan-1-amine hydrochloride
• 2-methylcyclobutan-1-amine;hydrochloride
• 2-methylcyclobutanamine hydrochloride
• 2-METHYLCYCLOBUTAN-1-AMINE HCL
• AT10478
• SB22537
• Z2082999653
• 2-Methyl-cyclobutylamine hydrochloride
• 2-Methylcyclobutan-1-amine hydrochloride

• MDL： MFCD28397704
• Inchi： 1S/C5H11N.ClH/c1-4-2-3-5(4)6;/h4-5H,2-3,6H2,1H3;1H
• InChI Key： RQKKDDOOGVGULE-UHFFFAOYSA-N
• SMILES： Cl.NC1CCC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 51.9
• Topological Polar Surface Area: 26

2-Methylcyclobutan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methylcyclobutan-1-amine hydrochloride

Introduction to 2-Methylcyclobutan-1-amine hydrochloride (CAS No. 1803586-78-8)

2-Methylcyclobutan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803586-78-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclobutane derivatives, which have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a methyl group and an amine functional group on the cyclobutane ring imparts distinct chemical and pharmacological characteristics, making it a valuable scaffold for drug discovery and development.

The chemical structure of 2-Methylcyclobutan-1-amine hydrochloride consists of a cyclobutane ring substituted with a methyl group at the 2-position and an amine group at the 1-position, with the hydrochloride salt form enhancing its solubility in aqueous solutions. This structural motif has been explored in various pharmacological contexts, particularly for its potential as an intermediate in synthesizing more complex molecules or as a lead compound for further optimization.

In recent years, there has been growing interest in cyclobutane derivatives due to their ability to mimic certain biological processes and interact with specific targets. The amine group in 2-Methylcyclobutan-1-amine hydrochloride provides a nucleophilic center that can participate in various chemical reactions, including hydrogen bonding, which is crucial for molecular recognition and binding affinity. This feature makes it particularly useful in designing molecules that require precise interactions with biological targets, such as enzymes or receptors.

One of the most compelling aspects of 2-Methylcyclobutan-1-amine hydrochloride is its potential application in the development of novel therapeutic agents. Researchers have been investigating its role as a precursor or intermediate in synthesizing compounds with anti-inflammatory, analgesic, and even anticancer properties. The cyclobutane ring itself is known for its stability and rigidity, which can contribute to the binding affinity and selectivity of drug candidates.

Recent studies have highlighted the importance of structural diversity in drug design, and compounds like 2-Methylcyclobutan-1-amine hydrochloride offer a rich structural framework for exploration. For instance, modifications to the methyl group or the amine moiety can lead to significant changes in pharmacokinetic properties, such as bioavailability and metabolic stability. These modifications are critical for optimizing drug candidates for clinical use.

The synthesis of 2-Methylcyclobutan-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation or nucleophilic substitution reactions, are often employed to construct the desired cyclobutane core. The final step typically involves salt formation with hydrochloric acid to improve solubility and handling properties.

In terms of biological activity, preliminary studies on derivatives of 2-Methylcyclobutan-1-amine hydrochloride have shown promising results in various preclinical models. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes or pathways relevant to diseases such as inflammation or cancer. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The pharmaceutical industry continues to invest heavily in exploring novel chemical entities like 2-Methylcyclobutan-1-amine hydrochloride due to the increasing demand for innovative treatments. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory findings into viable clinical candidates. This compound exemplifies how structural innovation can lead to the discovery of new therapeutic opportunities.

From a regulatory perspective, compounds like 2-Methylcyclobutan-1-amine hydrochloride must undergo rigorous testing to meet safety and efficacy standards before they can be considered for human use. Regulatory agencies require comprehensive data on chemical purity, stability, toxicity, and pharmacological activity before approving a new drug candidate. This ensures that patients receive safe and effective treatments.

The future prospects for 2-Methylcyclobutan-1-amine hydrochloride are promising, given its unique structural features and potential biological activities. As research continues to uncover new applications for this compound, it may play an increasingly important role in the development of next-generation pharmaceuticals. The cyclobutane scaffold offers a versatile platform for medicinal chemists to design molecules with tailored properties for specific therapeutic needs.

In conclusion, 2-Methylcycлобутан - 1 - амин гидрохлорид (CAS No. 1803586 - 78 - 8) represents a significant advancement in pharmaceutical chemistry. Its unique structure and potential biological activities make it a valuable compound for drug discovery and development. As research progresses, this compound is likely to contribute significantly to the field of medicinal chemistry and provide new insights into therapeutic interventions for various diseases.